Cas no 28815-27-2 (2-(diethylamino)ethyl 1-(3-methylbutyl)cyclohexane-1-carboxylate)

• Product name: 2-(diethylamino)ethyl 1-(3-methylbutyl)cyclohexane-1-carboxylate
• CAS No: 28815-27-2
• MF: C₁₈H₃₅NO₂
• MW: 297.476005792618
• CID: 1437720
• PubChem ID: 28221

2-(diethylamino)ethyl 1-(3-methylbutyl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(diethylamino)ethyl 1-(3-methylbutyl)cyclohexane-1-carboxylate
• NSC78987
• SureCN1815091
• Isomylamine
• Neurylan
• UNII-8E2I9ESU8N
• A-PLUS
• 1-Isopentyl-cyclohexancarbonsaeure-(2-diaethylamino-aethylester)
• AC1L1EVG
• NCIOpen2_008788
• component of A-Plus tablets
• 1-isopentyl-cyclohexanecarboxylic acid-(2-diethylamino-ethyl ester)
• ISOMYLAMINE HYDROCHLORIDE
• BHSHHNNBVMXJNZ-UHFFFAOYSA-N
• CYCLOHEXANECARBOXYLIC ACID, 1-(3-METHYLBUTYL)-, 2-(DIETHYLAMINO)ETHYL ESTER
• 8E2I9ESU8N
• DTXSID80183007
• 28815-27-2
• SCHEMBL1815091
• Cyclohexanecarboxylic acid, 1-(3-methylbutyl)-, 2-(diethylamino)ethyl ester, hydrochloride
• 2-(Diethylamino)ethyl 1-isopentylcyclohexanecarboxylate
• CHEMBL2110683
• Q27270246
• 2-diethylaminoethyl 1-isopentylcyclohexanecarboxylate

• Inchi： InChI=1S/C18H35NO2/c1-5-19(6-2)14-15-21-17(20)18(13-10-16(3)4)11-8-7-9-12-18/h16H,5-15H2,1-4H3
• InChI Key： BHSHHNNBVMXJNZ-UHFFFAOYSA-N
• SMILES： CCN(CC)CCOC(=O)C1(CCCCC1)CCC(C)C

Computed Properties

• Exact Mass: 297.266779359g/mol
• Monoisotopic Mass: 297.266779359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 5